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Compound of Interest

Compound Name: 3-Methylisonicotinic acid

CAS No.: 40211-20-9

Cat. No.: B7721381

Get Quote

An In-Depth Technical Guide to the Chemical Properties of 3-Methylisonicotinic Acid

For Researchers, Scientists, and Drug Development Professionals

As a Senior Application Scientist, my focus is on bridging the gap between a molecule's

intrinsic properties and its practical application in the laboratory. 3-Methylisonicotinic acid is a

compound of significant interest, not as an end-product, but as a versatile heterocyclic building

block. Its strategic placement of a methyl group and a carboxylic acid on a pyridine ring offers a

unique combination of steric and electronic properties that medicinal chemists can exploit. This

guide provides an in-depth look at its chemical properties, synthesis, and reactivity, offering

field-proven insights to facilitate its effective use in research and development.

Core Physicochemical Characteristics
Understanding the fundamental physicochemical properties of a starting material is paramount

for experimental design, from reaction setup to purification and formulation. 3-
Methylisonicotinic acid is a white to light yellow crystalline solid.[1] Its core properties are

summarized below.
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Property Value Source(s)

CAS Number 4021-12-9 [2][3]

Molecular Formula C₇H₇NO₂ [2][4]

Molecular Weight 137.14 g/mol [2][4]

IUPAC Name
3-methylpyridine-4-carboxylic

acid
[2]

Melting Point
133-135 °C / 220-222 °C

(recrystallized) / 235 °C
[1][4]

Boiling Point 389 °C [1]

Density 1.230 g/cm³ [1]

Flash Point 189 °C [1]

Predicted pKa 0.82 ± 0.25 [1]

A notable point is the variability in the reported melting point. This discrepancy often arises from

differences in crystalline form or purity. The value of 220-222 °C, obtained after recrystallization

from ethanol, likely represents a purer, more stable polymorph and is a critical data point for

characterization.[1]

The predicted pKa suggests a strongly acidic nature for the protonated pyridine nitrogen.

Experimental studies on the parent isonicotinic acid show two key pKa values (around 1.6 and

4.9), corresponding to the carboxylic acid proton and the pyridinium proton, respectively.[5] The

methyl group in the 3-position is expected to have a minor electron-donating effect, which might

slightly increase the pKa of the pyridinium nitrogen compared to the unsubstituted parent.

While specific solubility data for 3-methylisonicotinic acid is not widely published, data for the

parent nicotinic acid shows it has low solubility in water but is significantly more soluble in polar

organic solvents like DMSO and ethanol.[6] This is a crucial consideration for choosing

appropriate reaction and purification solvents.

Spectroscopic and Analytical Profile
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Unambiguous characterization is the bedrock of chemical synthesis. Here, we detail the

expected spectroscopic signature of 3-Methylisonicotinic acid and a reliable analytical

method for purity assessment.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum provides a clear fingerprint of the molecule's structure. A

reported ¹H NMR spectrum in DMSO-d₆ shows the following key signals:

δ 8.59 (s, 1H): Attributed to the proton at position 2 of the pyridine ring.

δ 8.47 (d, J = 4.8 Hz, 1H): Corresponds to the proton at position 6.

δ 7.69 (d, J = 4.8 Hz, 1H): Corresponds to the proton at position 5.

δ 2.48 (s, 3H): The characteristic singlet for the methyl group protons.[1] The carboxylic acid

proton would likely appear as a broad singlet, its chemical shift being highly dependent on

concentration and solvent.

¹³C NMR: Based on the structure and general chemical shifts for pyridine and carboxylic acids,

the expected ¹³C NMR spectrum would feature seven distinct signals:

~165-175 ppm: The carbonyl carbon of the carboxylic acid.[7]

~120-155 ppm: Five signals corresponding to the five carbons of the pyridine ring. The

carbons adjacent to the nitrogen (C2, C6) and the carboxyl-bearing carbon (C4) would be

the most deshielded.[7][8]

~15-25 ppm: A signal in the aliphatic region for the methyl group carbon.[9]

Fourier-Transform Infrared (FTIR) Spectroscopy
The FTIR spectrum is invaluable for identifying key functional groups. The expected

characteristic absorption bands for 3-Methylisonicotinic acid would include:

~2500-3300 cm⁻¹ (broad): A very broad band characteristic of the O-H stretch of the

carboxylic acid, often overlapping with C-H stretches.
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~2850-3100 cm⁻¹: C-H stretching vibrations from the aromatic ring and the methyl group.[10]

~1700-1725 cm⁻¹ (strong): A strong, sharp absorption from the C=O (carbonyl) stretch of the

carboxylic acid.[10][11]

~1450-1600 cm⁻¹: C=C and C=N stretching vibrations within the pyridine ring.[10]

~1200-1300 cm⁻¹: C-O stretching and O-H bending vibrations.[12]

Analytical Method: High-Performance Liquid
Chromatography (HPLC)
Purity assessment is critical. A robust reversed-phase HPLC (RP-HPLC) method is essential

for quality control. While many reactive intermediates can be challenging for RP-HPLC,

pyridine carboxylic acids are generally stable.[13] The following protocol, adapted from a

method for the parent isonicotinic acid, serves as an excellent starting point.[14]

Step-by-Step HPLC Protocol:

Column Selection: A C18 stationary phase column (e.g., 4.6 x 150 mm, 5 µm particle size) is

a standard choice.

Mobile Phase Preparation: Prepare an isocratic mobile phase. A mixture of acetonitrile

(MeCN) and water with an acidic modifier is typical. For example: 10% MeCN, 90% Water,

with 0.05% Sulfuric Acid (or 0.1% TFA). The acid ensures the carboxyl group is protonated,

leading to better peak shape and retention.

Sample Preparation: Accurately weigh and dissolve the 3-Methylisonicotinic acid sample

in a 50:50 mixture of MeCN/Water to a concentration of ~1.0 mg/mL.

Instrument Setup:

Set the flow rate to 1.0 mL/min.

Set the column temperature to 25 °C.
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Set the UV detector to a wavelength of 200-220 nm, where the pyridine ring exhibits

strong absorbance.[14]

Injection and Analysis: Inject a small volume (e.g., 1-5 µL) of the sample. The retention time

will depend on the exact conditions, but this method provides a reliable means to separate

the main component from potential impurities.

This self-validating system ensures that the peak corresponding to the analyte is sharp and

well-retained, allowing for accurate quantification of purity.

Synthesis and Purification
A reliable and scalable synthesis is the foundation of any research program. The oxidation of a

methyl group on a pyridine ring is a common and effective strategy.

Oxidative Synthesis from 3,4-Dimethylpyridine
The most well-documented synthesis involves the selective oxidation of the 4-methyl group of

3,4-dimethylpyridine using selenium dioxide (SeO₂).[1] This choice is causal: SeO₂ is a specific

and effective oxidizing agent for activated methyl groups, such as those adjacent to an

aromatic ring, and the reaction conditions can be controlled to favor oxidation at the 4-position.

3,4-Dimethylpyridine

Heat
(180 °C)

Selenium Dioxide (SeO₂)
Diphenyl Ether (Solvent)

Hot Filtration
Aqueous Extraction Crude Product Recrystallization

(Ethanol) Pure 3-Methylisonicotinic Acid

Click to download full resolution via product page

Caption: Workflow for the synthesis of 3-Methylisonicotinic acid.

Step-by-Step Synthesis & Purification Protocol:[1]
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Reaction Setup: In a suitable reaction vessel equipped with a condenser and thermometer,

dissolve 3,4-dimethylpyridine in diphenyl ether. Heat the solution to 150-170 °C.

Oxidant Addition: Slowly add selenium dioxide in batches over approximately one hour.

Causality Note: Batch-wise addition is crucial to control the exothermic reaction and maintain

a safe temperature profile.

Reaction: After the addition is complete, increase the temperature to 180 °C and maintain for

one hour to drive the reaction to completion.

Initial Workup (Hot Filtration): While the reaction mixture is still hot, filter it to remove the

precipitated selenium byproduct. Wash the collected precipitate with boiling water.

Trustworthiness Note: Performing this filtration while hot is essential as the product has

higher solubility at elevated temperatures, minimizing loss at this stage.

Extraction: Combine the filtrates and extract with an organic solvent like chloroform to

remove the high-boiling diphenyl ether solvent. The desired product will remain in the

aqueous phase.

Isolation: Evaporate the aqueous phase to dryness to obtain the crude 3-methyl-4-

pyridinecarboxylic acid.

Purification (Recrystallization): Dissolve the crude product in a minimal amount of hot

ethanol. Allow the solution to cool slowly to room temperature, then cool further in an ice

bath to maximize crystal formation. Collect the pure crystals by filtration. This process yields

the final product with a reported melting point of 220-222 °C and a yield of approximately

47%.[1]

Chemical Reactivity and Derivatization
The utility of 3-Methylisonicotinic acid as a building block stems from the reactivity of its two

key functional groups: the carboxylic acid and the pyridine ring.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 13 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5220296.htm
https://www.benchchem.com/product/b7721381/docs?utm_src=pdf-body#3-methylisonicotinic-acid-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7721381?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3-Methylisonicotinic Acid
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Caption: Key reactive sites of 3-Methylisonicotinic acid.

Carboxylic Acid Reactivity: The -COOH group is the primary site for derivatization. It readily

undergoes standard transformations:

Amidation: This is the most critical reaction in its application for drug discovery. The

carboxylic acid can be activated (e.g., using coupling agents like HATU or by conversion to

an acyl chloride) and reacted with a primary or secondary amine to form a stable amide

bond.

Esterification: Reaction with an alcohol under acidic conditions (Fischer esterification) or

other standard methods will yield the corresponding ester.

Pyridine Ring Reactivity: The pyridine ring itself can participate in reactions, although it is

generally electron-deficient. The nitrogen atom can be oxidized to an N-oxide, which can

alter the ring's reactivity and solubility profile, a common strategy in medicinal chemistry.
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Application in Drug Discovery: A Case Study
3-Methylisonicotinic acid is not just a theoretical building block; it is an applied tool in the

development of novel therapeutics. A prime example is its use in the synthesis of inhibitors for

cholesterol 24-hydroxylase (CYP46A1).[3]

Context: CYP46A1 is an enzyme primarily found in the brain that plays a crucial role in

cholesterol metabolism and elimination.[15] Its dysregulation has been implicated in

neurodegenerative diseases like Alzheimer's, making it an important therapeutic target.[15][16]

Role of 3-Methylisonicotinic Acid: It serves as a key fragment for constructing potent

inhibitors of this enzyme.[3] In a typical synthetic route, the carboxylic acid is activated and

coupled with a complex amine fragment to form the final inhibitor molecule.[17][18] The

pyridine nitrogen provides a key hydrogen bond acceptor site, while the methyl group can

provide beneficial steric interactions within the enzyme's active site, enhancing binding affinity

and selectivity. This highlights its value as a readily available, easily derivatized scaffold for

structure-activity relationship (SAR) studies.[19]

Safety, Handling, and Storage
Scientific integrity demands a rigorous approach to safety. 3-Methylisonicotinic acid is an

irritant and should be handled with appropriate care.

Hazard Class GHS Code Description

Skin Irritation H315 Causes skin irritation.

Eye Irritation H319 Causes serious eye irritation.

Respiratory Irritation H335
May cause respiratory

irritation.

Acute Toxicity (Oral) H302 Harmful if swallowed.

(Data sourced from aggregated GHS information)[2]

Handling and Storage Protocol:
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Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and chemical-

resistant gloves.

Ventilation: Handle in a well-ventilated area or a chemical fume hood to avoid inhaling dust,

which can cause respiratory irritation (Precautionary Statement P261).

Storage: Store in a tightly sealed container in a cool, dry place under an inert atmosphere.[1]

This prevents degradation from moisture and atmospheric contaminants.

First Aid: In case of skin contact, wash thoroughly with soap and water. In case of eye

contact, rinse cautiously with water for several minutes (Precautionary Statement P305 +

P351 + P338). Seek medical attention if irritation persists.

By understanding these properties and protocols, researchers can confidently and safely

integrate this valuable building block into their synthetic and drug discovery workflows.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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